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Introduction

The Stimulator of Interferon Genes (STING) pathway is a crucial component of the innate
immune system responsible for detecting cytosolic DNA, a key indicator of viral or bacterial
infection and cellular damage.[1][2][3] Activation of the cyclic GMP-AMP synthase (cGAS)-
STING pathway initiates a signaling cascade that results in the production of type | interferons
(IFNs) and a host of other pro-inflammatory cytokines and chemokines, such as TNF-a, IL-6,
and CXCL10.[4][5][6][7] These molecules are vital for mounting an effective anti-pathogen and
anti-tumor immune response.[8] Consequently, synthetic STING agonists, such as STING
ligand-2, are being actively investigated as vaccine adjuvants and immunotherapeutic agents
for cancer.[9][10]

This application note provides a detailed protocol for quantifying the cytokine response induced
by STING ligand-2 (or other STING agonists) in immune cells using an Enzyme-Linked
Immunosorbent Assay (ELISA).

Principle of the Assay
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The Sandwich ELISA is a highly sensitive and specific method for quantifying a target protein
(cytokine) in a complex sample like cell culture supernatant. The assay utilizes a pair of
antibodies specific to the cytokine of interest. A capture antibody is pre-coated onto the wells of
a microplate. When the sample is added, the cytokine binds to the capture antibody.
Subsequently, a biotinylated detection antibody is added, which binds to a different epitope on
the captured cytokine. An enzyme-conjugated streptavidin (e.g., Horseradish Peroxidase -
HRP) is then added, which binds to the biotinylated detection antibody. Finally, a substrate is
introduced, which is converted by the enzyme into a colored product. The intensity of the color
is proportional to the amount of cytokine present in the sample and is measured using a
microplate reader.

Visualizations
STING Signaling Pathway
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Caption: The cGAS-STING signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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